BENGHE Foundational & Exploratory

Check Availability & Pricing

M617 TFA: A Technical Guide for Galanin
Receptor Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M617 TFA

Cat. No.: B10787829

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of M617 Trifluoroacetate (TFA), a key
research tool for investigating the galaninergic system. M617 is a chimeric peptide, combining
a fragment of galanin with a portion of bradykinin, which exhibits high affinity and selectivity for
the galanin receptor 1 (GalR1). This document details the chemical and physical properties of
M617 TFA, its binding and functional characteristics at the three galanin receptor subtypes
(GalR1, GalR2, and GalR3), and comprehensive protocols for its use in fundamental research
applications. The information presented is intended to equip researchers with the necessary
knowledge to effectively utilize M617 as a selective agonist to probe the physiological and
pathological roles of GalR1.

Introduction to Galanin Receptors and M617 TFA

Galanin is a neuropeptide widely distributed in the central and peripheral nervous systems that
exerts a variety of neuromodulatory functions, including the regulation of pain, cognition, and
mood.[1] These effects are mediated by three G protein-coupled receptor (GPCR) subtypes:
GalR1, GalR2, and GalR3. GalR1 and GalR3 primarily couple to Gi/o proteins, leading to the
inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (CAMP) levels. In
contrast, GalR2 predominantly couples to Gg/11 proteins, activating phospholipase C and
resulting in an increase in intracellular calcium.[2]
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The development of subtype-selective ligands is crucial for dissecting the specific functions of
each galanin receptor. M617 is a notable synthetic peptide agonist designed for this purpose.
[3] It is a chimeric peptide consisting of Galanin(1-13)-GIn*-bradykinin(2-9)amide.[3] The
trifluoroacetate (TFA) salt is a common form of this peptide, resulting from its synthesis and
purification by reversed-phase high-performance liquid chromatography (RP-HPLC).[4] It is
important for researchers to be aware that the TFA counter-ion can potentially influence
experimental outcomes.

Chemical and Physical Properties of M617 TFA

M617 is a complex peptide with specific chemical and physical characteristics that are
important for its handling and use in experimental settings.
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Property Value Reference

Galanin(1-13)-GIn4-
Chemical Name bradykinin(2-9)amide [3]

trifluoroacetate

GWTLNSAGYLLGPQPPGFSP
Sequence [5]
FR-NH2

C112H161N20025 (peptide);
Molecular Formula [1][5]
C114H162F3N29030 (TFA salt)

] 2361.68 g/mol (peptide);
Molecular Weight [1][5]
2475.67 g/mol (TFA salt)

Purity >95% (by HPLC) [3][5]

Soluble in water to 1 mg/mL.
Solubility For higher concentrations, [1][5]

sonication may be required.

Store at -20°C, protected from
moisture and light. For stock

Storage solutions, store at -80°C forup  [1]
to 6 months or at -20°C for up

to 1 month.

CAS Number 860790-38-1 (for the peptide) [5]

Pharmacology at Galanin Receptors

M617 has been characterized for its binding affinity and functional activity at the three human
galanin receptor subtypes. It displays a clear preference for GalR1.

Binding Affinity
The binding affinity of M617 for human galanin receptors has been determined by competitive
radioligand binding assays.
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Receptor Subtype Binding Affinity (Ki) Reference
GalR1 0.23+0.12 nM [6]

GalR2 5.71 +1.28 nM [6]

GalR3 49.2 + 9.4 nM

Functional Activity

M617 acts as an agonist at galanin receptors, initiating downstream signaling cascades. While
comprehensive dose-response curves Yyielding ECso values for all receptor subtypes are not
readily available in the literature, its agonist activity has been confirmed in various functional
assays. For instance, in the rat nucleus tractus solitarius, M617 inhibits N- and P/Q-type
calcium channels via GalR1 with an ICso of 678 nM.[7]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing M617 TFA.

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of M617 for
galanin receptors using a radiolabeled ligand, such as 12°I-galanin.

Experimental Workflow: Radioligand Binding Assay
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Grepare cell membranes expressing the target galanin receptor (GalR1, GalR2, or GaIRSD

dd to assay buffer

[

chbate membranes with a fixed concentration of 12°|-galanin and varying concentrations of M617)

fter incubation

[

(Separate bound from free radioligand by rapid filtration through GF/C filters)

ash filters

<3—

@uantify the radioactivity retained on the filters using a gamma counter.)

enerate competition curve

( Analyze data to determine the ICso of M617 and calculate the Ki value. )
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(Stereotaxic surgery to implant a guide cannula for intracerebroventricular (ICV) injectior)

Gllow animals to recover from surgery)

Gabituate animals to the experimental setup)

i

deinister M617 TFA or vehicle via ICV injection)

fter a defined time

Gnduce seizures using a chemoconvulsant (e.g., pentylenetetrazol, PTZ))

i

(Monitor and score seizure activity (e.g., Racine scale))

(Analyze seizure latency, duration, and severity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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